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Compound of Interest

Compound Name: Oseltamivir-d5

Cat. No.: B12394722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and analytical methodologies related to Oseltamivir-d5. Oseltamivir-d5 is the deuterated

analog of Oseltamivir, a potent antiviral drug used for the treatment and prophylaxis of

influenza A and B viruses. The incorporation of deuterium isotopes makes it an invaluable tool

in pharmacokinetic and bioanalytical studies, primarily as an internal standard for mass

spectrometry-based quantification of Oseltamivir.

Chemical Structure and Identification
Oseltamivir-d5 is structurally identical to Oseltamivir, with the exception of five deuterium

atoms replacing five hydrogen atoms on the ethyl ester group. This isotopic labeling provides a

distinct mass signature for mass spectrometry without significantly altering the chemical

properties of the molecule.

Below is the chemical structure of Oseltamivir-d5 phosphate:

Caption: Chemical structure of Oseltamivir-d5 Phosphate.

Physicochemical and Pharmacokinetic Properties
The introduction of deuterium atoms has a negligible effect on the physicochemical properties

of the molecule, such as acidity, basicity, and solubility, but it provides a significant mass shift
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that is crucial for its use as an internal standard.

Table 1: Physicochemical Properties of Oseltamivir-d5 and Oseltamivir

Property Oseltamivir-d5 Oseltamivir
Oseltamivir
Phosphate

Oseltamivir-d5
Phosphate

IUPAC Name

1,1,2,2,2-

pentadeuterioeth

yl (3R,4R,5S)-4-

acetamido-5-

amino-3-pentan-

3-

yloxycyclohexen

e-1-

carboxylate[1]

ethyl

(3R,4R,5S)-4-

acetamido-5-

amino-3-pentan-

3-

yloxycyclohexen

e-1-

carboxylate[2]

ethyl

(3R,4R,5S)-4-

acetamido-5-

amino-3-pentan-

3-

yloxycyclohexen

e-1-

carboxylate;phos

phoric acid[3]

1,1,2,2,2-

pentadeuterioeth

yl (3R,4R,5S)-4-

acetamido-5-

amino-3-pentan-

3-

yloxycyclohexen

e-1-

carboxylate;phos

phoric acid[1]

Molecular

Formula
C₁₆H₂₃D₅N₂O₄[4] C₁₆H₂₈N₂O₄[2] C₁₆H₃₁N₂O₈P

C₁₆H₂₆D₅N₂O₈P[

5]

Molecular Weight 317.44 g/mol [4] 312.41 g/mol [6] 410.4 g/mol
415.43 g/mol [5]

[7]

CAS Number 1093851-63-8[4] 196618-13-0[6] 204255-11-8[6]
Not explicitly

available

Melting Point Not available Not available 196-198°C Not available

Solubility Not available

Soluble in water

(>500 mg/ml),

methanol, DMSO

(2 mg/ml at 25°

C), and ethanol

(<1 mg/ml at 25°

C)

Freely soluble in

water. Soluble in

DMSO (~10

mg/ml) and PBS

(pH 7.2) (~10

mg/ml).[8]

Soluble in

DMSO.[9]

Appearance Solid[10]
Crystalline

solid[8]

White Crystalline

Solid
Solid[10]
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Synthesis of Oseltamivir-d5
The synthesis of Oseltamivir-d5 follows the same synthetic route as Oseltamivir, with the key

difference being the use of deuterated ethanol (ethanol-d5) in the esterification step. The most

common industrial synthesis of Oseltamivir starts from shikimic acid.

A representative workflow for the synthesis of Oseltamivir, which can be adapted for

Oseltamivir-d5, is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b12394722?utm_src=pdf-body
https://www.benchchem.com/product/b12394722?utm_src=pdf-body
https://www.benchchem.com/product/b12394722?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthesis Workflow for Oseltamivir

(-)-Shikimic Acid

Esterification with
Ethanol-d5 and Thionyl Chloride

Ketalization

Mesylation

Epoxidation

Azide Ring Opening

Reduction and Acetylation

Oseltamivir-d5

Click to download full resolution via product page

Caption: A generalized synthetic workflow for Oseltamivir-d5.

Note: This is a simplified representation. The actual synthesis involves multiple steps and

purification processes.[11] For the synthesis of Oseltamivir-d5, deuterated ethanol
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(CH₃CD₂OH) would be used in the initial esterification step to introduce the d5-ethyl group.

Experimental Protocols
General Analytical Methodologies
Oseltamivir-d5 is predominantly used as an internal standard in the quantification of

Oseltamivir in biological matrices. The most common analytical technique is Liquid

Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Table 2: Representative LC-MS/MS Parameters for Oseltamivir Analysis using Oseltamivir-d5
as Internal Standard

Parameter Condition

Chromatographic Column C18 reverse-phase column

Mobile Phase

A gradient of acetonitrile and water with a

modifier like formic acid or ammonium formate

is typically used.[12][13]

Flow Rate 0.2-0.8 mL/min

Injection Volume 5-20 µL

Ionization Mode Positive Electrospray Ionization (ESI+)[12]

MRM Transitions (Oseltamivir) Q1: m/z 313.1 -> Q3: m/z 166.2[14]

MRM Transitions (Oseltamivir-d5) Q1: m/z 318.1 -> Q3: m/z 171.2

Sample Preparation Protocol for Plasma Samples
Spiking: To 200 µL of human plasma, add a known concentration of Oseltamivir-d5 solution

(internal standard).

Protein Precipitation/Extraction: Perform protein precipitation with a solvent like acetonitrile

or solid-phase extraction (SPE) to remove proteins and other interfering substances.[12]

Centrifugation: Centrifuge the samples to pellet the precipitated proteins.
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Supernatant Transfer: Transfer the supernatant to a clean tube.

Evaporation and Reconstitution: Evaporate the solvent under a stream of nitrogen and

reconstitute the residue in the mobile phase.

Injection: Inject the reconstituted sample into the LC-MS/MS system.

Mechanism of Action: Neuraminidase Inhibition
Oseltamivir is a prodrug that is hydrolyzed in the liver to its active form, oseltamivir carboxylate.

Oseltamivir carboxylate is a potent and selective inhibitor of the neuraminidase enzyme of

influenza viruses A and B. Neuraminidase is crucial for the release of newly formed virus

particles from infected cells. By inhibiting neuraminidase, oseltamivir carboxylate prevents the

spread of the virus in the body.

The following diagram illustrates the mechanism of neuraminidase inhibition by oseltamivir

carboxylate.
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Mechanism of Neuraminidase Inhibition

Normal Viral Release Inhibition by Oseltamivir Carboxylate
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Caption: Oseltamivir's mechanism of action as a neuraminidase inhibitor.

Conclusion
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Oseltamivir-d5 is a critical analytical tool for the development and clinical evaluation of

Oseltamivir. Its stable isotopic labeling allows for precise and accurate quantification of the

parent drug in complex biological matrices. This technical guide provides essential information

for researchers and professionals working with Oseltamivir and its deuterated analog,

facilitating further research and development in the field of antiviral therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Oseltamivir-d5:
Chemical Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394722#oseltamivir-d5-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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